Cas no 1932060-23-5 ((3R,4S)-4-Amino-1-benzyl-piperidin-3-ol)

• Product Name: (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol
• CAS No: 1932060-23-5
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD18914362
• CID: 4774066
• Update Time: 2026-02-26

(3R,4S)-4-Amino-1-benzyl-piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol
• SB34749
• (3R,4S)-4-Amino-1-benzylpiperidin-3-ol

• MDL： MFCD18914362
• Inchi： 1S/C12H18N2O/c13-11-6-7-14(9-12(11)15)8-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9,13H2/t11-,12+/m0/s1
• InChI Key： FSWGELBQIPNBFM-NWDGAFQWSA-N
• SMILES： O[C@@H]1CN(CC2C=CC=CC=2)CC[C@@H]1N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 0.4
• Topological Polar Surface Area: 49.5

Additional information on (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol

Introduction to (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol (CAS No. 1932060-23-5)

(3R,4S)-4-Amino-1-benzyl-piperidin-3-ol is a chiral compound with a piperidine ring structure, featuring an amino group at the 4-position and a benzyl substituent at the 1-position. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. The CAS Registry Number 1932060-23-5 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing in academic and industrial contexts.

The stereochemistry of (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol plays a crucial role in its chemical properties and biological activity. The specific configuration at the 3R and 4S positions contributes to its unique reactivity and selectivity in various reactions. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor differences in spatial arrangement can significantly impact pharmacokinetics and therapeutic efficacy.

One of the most notable applications of (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol is its use as an intermediate in the synthesis of bioactive molecules. Researchers have employed this compound to construct complex frameworks with potential anti-inflammatory, analgesic, or neuroprotective properties. For instance, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated how this compound serves as a key intermediate in the development of novel opioid receptor agonists with reduced side effects.

The synthesis of (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol involves multi-step processes that often incorporate asymmetric catalysis to achieve high enantiomeric excess. Techniques such as Sharpless asymmetric dihydroxylation or organocatalytic approaches have been successfully applied to construct the piperidine ring system with precise stereocontrol. These advancements underscore the importance of green chemistry principles in modern organic synthesis, aiming to minimize waste and improve efficiency.

In addition to its role as an intermediate, (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol has been explored for its potential as a chiral catalyst in asymmetric reactions. Its ability to induce high enantioselectivity in nucleophilic additions or cyclopropanations has been reported in several recent publications. For example, a 2023 study in *Angewandte Chemie* highlighted its use as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating exceptional catalytic performance under mild conditions.

The pharmacological profile of (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol is another area of active research. Preclinical studies have shown that this compound exhibits moderate activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential utility in the development of drugs for Alzheimer's disease and related disorders.

Moreover, (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol has been investigated for its interactions with G protein-coupled receptors (GPCRs), particularly those involved in pain perception. A 2021 study published in *Nature Communications* revealed that this compound modulates specific opioid receptors without inducing tolerance or dependence, making it a promising candidate for pain management therapies.

The environmental impact of (3R,4S)-4-Amino-1-benzyl-piperidin-3-ol has also come under scrutiny as part of broader efforts to promote sustainability in pharmaceutical manufacturing. Life cycle assessment (LCA) studies have been conducted to evaluate its eco-footprint during synthesis and disposal. These analyses emphasize the need for greener synthetic routes and recycling strategies to minimize ecological harm.

In conclusion, (3R,4S)-4-Amino-1-benzyl-piperidin-3 ol (CAS No. 1932060 - 2 -5) stands as a versatile building block in organic chemistry with diverse applications across drug discovery and catalysis. Its stereochemical integrity and functional group diversity make it an invaluable tool for researchers striving to develop innovative therapeutic agents and sustainable chemical processes.